Cas no 95274-12-7 (Methyl 2-(1-benzylpyrrolidin-3-yl)acetate)

• Product Name: Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
• CAS No: 95274-12-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD04038689
• CID: 799327
• PubChem ID: 4287640
• Update Time: 2025-11-03

Methyl 2-(1-benzylpyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-benzylpyrrolidin-3-yl)acetate
• 3-Pyrrolidineaceticacid, 1-(phenylmethyl)-, methyl ester
• METHYL 1-BENZYL-3-PYRROLIDINEACETATE
• N-Benzyl-3-(carbomethoxymethyl)pyrrolidine
• 95274-12-7
• AKOS022171966
• DTXSID40401592
• YYQIUMJBKYPSLC-UHFFFAOYSA-N
• MFCD04038689
• EN300-94715
• Z1269317204
• AM101737
• SCHEMBL8446486
• AT25952
• CS-0302084

• MDL： MFCD04038689
• Inchi： 1S/C14H19NO2/c1-17-14(16)9-13-7-8-15(11-13)10-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： YYQIUMJBKYPSLC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 308.1±15.0 ºC (760 Torr),
• Flash Point: 105.2±9.6 ºC,
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 29.54000
• LogP: 2.00950